Cas no 2007916-14-3 ((9aS)-octahydro-1H-pyrido[1,2-a]piperazine; oxalic acid)

The compound (9aS)-octahydro-1H-pyrido[1,2-a]piperazine, when combined with oxalic acid, forms a stable salt with potential applications in pharmaceutical synthesis and chiral chemistry. This derivative exhibits high stereochemical purity due to its rigid octahydro framework, making it valuable for asymmetric catalysis and enantioselective reactions. The oxalic acid counterion enhances crystallinity and solubility in polar solvents, facilitating purification and formulation. Its structural rigidity and well-defined stereochemistry offer advantages in designing bioactive molecules, particularly in CNS-targeted drug development. The salt form improves handling characteristics while maintaining reactivity at the basic nitrogen centers, enabling versatile downstream functionalization. This combination provides a reliable building block for complex heterocyclic systems.

(9aS)-octahydro-1H-pyrido[1,2-a]piperazine; oxalic acid structure

2007916-14-3 structure

Product Name:(9aS)-octahydro-1H-pyrido[1,2-a]piperazine; oxalic acid

CAS No:2007916-14-3

MF:C₁₀H₁₈N₂O₄

MW:230.260922908783

MDL:MFCD30471597

CID:4633474

PubChem ID:127263530

Update Time:2025-06-09

(9aS)-octahydro-1H-pyrido[1,2-a]piperazine; oxalic acid Chemical and Physical Properties

Names and Identifiers

- (9AR)-octahydro-1H-pyrido[1,2-a]piperazine oxalic acid
- (S)-Octahydro-2H-pyrido[1,2-a]pyrazine oxalate
- (9aR)-octahydro-1H-pyrido[1,2-a]piperazine; oxalic acid
- (9aS)-octahydro-1H-pyrido[1,2-a]piperazine; oxalic acid
- (9aS)-octahydro-1H-pyrido[1,2-a]pyrazine; oxalic acid
- 2007916-14-3
- (9As)-octahydro-1h-pyrido[1,2-a]piperazine, oxalic acid
- AKOS030628465
- MFCD30471597
- P15851
- (S)-Octahydro-2H-pyrido[1,2-a]pyrazineoxalate
- AS-52899
- (9aS)-Octahydro-1H-pyrido[1,2-a]piperazine oxalate
- 2H-Pyrido[1,2-a]pyrazine, octahydro-, ethanedioate (1:1), (9aS)-
- (9aS)-2,3,4,6,7,8,9,9a-octahydro-1H-pyrido[1,2-a]pyrazine;oxalic acid
- CS-0053102
- (9AS)-octahydro-1H-pyrido[1,2-a]piperazine oxalic acid
- MDL： MFCD30471597
- Inchi： 1S/C8H16N2.C2H2O4/c1-2-5-10-6-4-9-7-8(10)3-1;3-1(4)2(5)6/h8-9H,1-7H2;(H,3,4)(H,5,6)/t8-;/m1./s1
- InChI Key： IZLXUBUCSXDDSG-DDWIOCJRSA-N
- SMILES： OC(C(=O)O)=O.N12CCNC[C@H]1CCCC2

Computed Properties

Exact Mass: 230.12665706g/mol
Monoisotopic Mass: 230.12665706g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 185
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 89.9

(9aS)-octahydro-1H-pyrido[1,2-a]piperazine; oxalic acid Pricemore >>

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Chemenu	CM335192-1g	(S)-Octahydro-2H-pyrido[1,2-a]pyrazine oxalate	2007916-14-3	95%+	1g	$1005	2021-08-18
Chemenu	CM335192-1g	(S)-Octahydro-2H-pyrido[1,2-a]pyrazine oxalate	2007916-14-3	95%+	1g	$1005	2022-09-01
abcr	AB485786-1 g	(9AS)-Octahydro-1H-pyrido[1,2-a]piperazine oxalic acid; .	2007916-14-3		1g	€784.20	2023-06-15
Chemenu	CM335192-5g	(S)-Octahydro-2H-pyrido[1,2-a]pyrazine oxalate	2007916-14-3	95%+	5g	$1571	2022-09-29
Chemenu	CM335192-10g	(S)-Octahydro-2H-pyrido[1,2-a]pyrazine oxalate	2007916-14-3	95%+	10g	$2561	2022-09-29
Chemenu	CM335192-25g	(S)-Octahydro-2H-pyrido[1,2-a]pyrazine oxalate	2007916-14-3	95%+	25g	$5122	2022-09-29
Chemenu	CM335192-50g	(S)-Octahydro-2H-pyrido[1,2-a]pyrazine oxalate	2007916-14-3	95%+	50g	$8195	2022-09-29
Chemenu	CM335192-100g	(S)-Octahydro-2H-pyrido[1,2-a]pyrazine oxalate	2007916-14-3	95%+	100g	$13316	2022-09-29
eNovation Chemicals LLC	D683956-500MG	(9aS)-octahydro-1H-pyrido[1,2-a]piperazine; oxalic acid	2007916-14-3	97%	500mg	$150	2024-07-21
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